Cas no 30044-85-0 (Chelirubine Chloride)
Chelirubine Chloride structure
Product Name:Chelirubine Chloride
CAS No:30044-85-0
MF:C21H16ClNO5
MW:397.808444976807
CID:915892
PubChem ID:356658
Update Time:2025-04-19
Chelirubine Chloride Chemical and Physical Properties
Names and Identifiers
-
- Chelirubine Chloride
- Bocconine Chloride
- bocconinium,chloride
- Chelirubin Chloride
- chelirubinium,chloride
- 15-methoxy-24-methyl-5,7,18,20-tetraoxa-24-azoniahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14,16,21,23-nonaene;chloride
- NSC613395
- METXFOLRORBRGD-UHFFFAOYSA-M
- DTXSID70326744
- 30044-85-0
- 5-Methoxy-13-methyl-[1,3]dioxolo[4',5':4,5]benzo[1,2-c][1,3]dioxolo[4,5-i]phenanthridin-13-ium chloride
- SCHEMBL891377
- NSC-613395
-
- Inchi: 1S/C21H16NO5.ClH/c1-22-8-14-19(17(23-2)7-18-21(14)27-10-26-18)12-4-3-11-5-15-16(25-9-24-15)6-13(11)20(12)22;/h3-8H,9-10H2,1-2H3;1H/q+1;/p-1
- InChI Key: METXFOLRORBRGD-UHFFFAOYSA-M
- SMILES: [Cl-].O1COC2=CC(=C3C(=C12)C=[N+](C)C1C2C=C4C(=CC=2C=CC=13)OCO4)OC
Computed Properties
- Exact Mass: 397.07200
- Monoisotopic Mass: 397.0717003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 575
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50Ų
Experimental Properties
- PSA: 50.03000
- LogP: 0.44070
Chelirubine Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C291850-1mg |
Chelirubine Chloride |
30044-85-0 | 1mg |
$ 603.00 | 2023-04-18 | ||
| TRC | C291850-5mg |
Chelirubine Chloride |
30044-85-0 | 5mg |
$ 0.00 | 2022-04-28 | ||
| TRC | C291850-10mg |
Chelirubine Chloride |
30044-85-0 | 10mg |
$ 0.00 | 2022-04-28 | ||
| TRC | C291850-25mg |
Chelirubine Chloride |
30044-85-0 | 25mg |
$ 21000.00 | 2023-09-08 |
Chelirubine Chloride Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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